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An In-depth Technical Guide to the Thermodynamic Properties of

Dodecamethylpentasiloxane

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecamethylpentasiloxane (CAS No. 141-63-9), often abbreviated as MD3M, is a linear

organosiloxane compound.[1][2] It belongs to the family of polydimethylsiloxanes (PDMS) and

is characterized by a backbone of five silicon atoms linked by oxygen atoms, with methyl

groups attached to each silicon atom.[3] Its chemical formula is C12H36O4Si5.[1][4][5] Due to

its chemical inertness, thermal stability, low surface tension, and low viscosity that remains

relatively constant over a wide temperature range, dodecamethylpentasiloxane is utilized in

various industrial and scientific applications.[6][7] These include its use as a basis for silicone

oils and fluids designed for extreme temperatures, a foam suppressant, a high-performance

lubricant, and in personal care products.[2][6][7] A thorough understanding of its

thermodynamic properties is crucial for process design, optimization, and modeling in fields

ranging from chemical engineering to materials science and drug development.[8][9]

This guide provides a comprehensive overview of the core thermodynamic properties of

dodecamethylpentasiloxane, presenting quantitative data in structured tables, detailing

experimental methodologies for property determination, and illustrating key relationships and

workflows through diagrams.
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Quantitative Thermodynamic Data
The following tables summarize the key physical and thermodynamic properties of

dodecamethylpentasiloxane compiled from various sources.

Table 1: General Physical Properties

Property Value Conditions Source(s)

Molecular Weight 384.84 g/mol - [1][6][10]

Boiling Point 229 - 230 °C 710 - 760 mmHg [2][4][6][11]

Melting Point -80 to -81 °C - [2][4][6][11]

Density 0.8755 g/cm³ 20 °C [4][6]

0.875 g/mL 25 °C [2][11]

Refractive Index (nD) 1.3925 20 °C [2][4][6]

1.392 20 °C

Table 2: Thermodynamic Properties
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Property Value Conditions Source(s)

Heat of Vaporization 50.3 kJ/mol - [4]

Vapor Pressure
4.50 x 10⁻² mm Hg

(extrapolated)
25 °C [4]

< 1 mm Hg 20 °C [11][12]

3 mm Hg 91 °C [13]

7.8 Pa 25 °C [10]

Kinematic Viscosity 2.06 cSt 25 °C [13]

1.8 - 2.2 mm²/s 25 °C [14]

Surface Tension 18.7 dynes/cm - [15]

Thermal Conductivity
0.00026

gcal/cm·sec·°C
- [15]

Dielectric Constant 2.45 - [15]

2.5 20 °C [12]

Log Kow

(Octanol/Water

Partition Coefficient)

9.41 25 °C [4][12]

Experimental Protocols
Accurate determination of thermodynamic properties relies on precise experimental

methodologies. The following protocols are based on modern techniques used for

characterizing siloxanes and similar fluids.[9][16]

Density Measurement (Vibrating Tube Densitometer)
The density of liquid dodecamethylpentasiloxane can be measured over a range of

temperatures and pressures using a high-precision vibrating tube densimeter (e.g., Anton Paar

DMA HPM).[9][16] This method is widely adopted for its accuracy.[9][16]
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Methodology:

Sample Preparation: The siloxane sample is first degassed to remove any dissolved gases,

particularly water, which could affect density measurements. This is typically achieved by

keeping the fluid under vacuum at ambient temperature for an extended period (e.g., 24

hours).[9][16]

Apparatus and Calibration: A vibrating U-tube densimeter is used. The instrument measures

the oscillation period of the U-tube filled with the sample fluid. This period is directly related

to the density of the fluid. The apparatus is calibrated using fluids of well-known density, such

as water and nitrogen, under vacuum.

Measurement Procedure:

The evacuated measurement cell is filled with the degassed

dodecamethylpentasiloxane sample.[9][16]

The densimeter is enclosed in a liquid jacket connected to an external thermostat to

maintain a stable measurement temperature, typically within ±0.01 K.[9][16]

A hand pump and a pressure transducer are used to set and measure the pressure within

the cell, with uncertainties typically around 0.04 MPa.[9][16][17]

Measurements are taken along various isotherms (constant temperature) across a desired

pressure range (e.g., up to 100 MPa).[9][16]

Data Analysis: The density (ρ) is calculated from the oscillation period (τ) and material-

specific constants of the instrument. The final density data is reported with an overall

expanded uncertainty, which is typically below 0.11% for this method.[9][17]

Speed of Sound Measurement (Pulse-Echo Technique)
The speed of sound, a key property for developing equations of state, is measured using a

pulse-echo technique.[9][16]

Methodology:
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Apparatus: The setup consists of an acoustic cell with a piezoelectric quartz crystal

positioned between two reflectors at different known distances.[16] The entire cell is placed

within a pressure vessel equipped for precise temperature control.[16]

Measurement Procedure:

The quartz crystal is excited by a sinusoidal burst signal, emitting sound waves that travel

through the fluid, reflect off the surfaces, and return to the crystal (which also acts as a

receiver).[16]

A high-resolution oscilloscope analyzes the received echo signals to determine the

propagation time.[16]

The speed of sound is calculated from the difference in path length to the two reflectors

and the difference in the time of flight of the echoes.[16]

Calibration and Corrections: The system is calibrated using a reference fluid with a highly

accurate known speed of sound, such as water. Corrections are applied to account for

thermal expansion and pressure compression of the acoustic cell itself.[16]

Visualizations
Logical Relationships of Thermodynamic Properties
The following diagram illustrates the fundamental relationships between various

thermodynamic properties of a pure substance like dodecamethylpentasiloxane.
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Caption: Interrelation of key thermodynamic properties derived from an equation of state.

Experimental Workflow for Density Measurement
This diagram outlines the procedural flow for determining the density of

dodecamethylpentasiloxane using the vibrating tube densimeter method.
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Caption: Workflow for high-precision density measurement via vibrating tube densimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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